Cas no 773874-13-8 (Methyl 5-bromo-2-(trifluoromethoxy)benzoate)

• Product Name: Methyl 5-bromo-2-(trifluoromethoxy)benzoate
• CAS No: 773874-13-8
• MF: C₉H₆BrF₃O₃
• MW: 299.041352748871
• MDL: MFCD06203799
• CID: 836297
• PubChem ID: 11120089
• Update Time: 2025-06-13

Methyl 5-bromo-2-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-(trifluoromethoxy)benzoate
• 5-Bromo-2-(trifluoromethoxy)benzoic acid methyl ester
• 5-bromo-2-trifluoromethoxy-benzoic acid methyl ester
• ACMC-209p9s
• ANW-37022
• CTK8B2309
• SBB067792
• SureCN3943968
• FT-0652950
• A839080
• 773874-13-8
• DTXSID80455953
• 3-Bromo-6-trifluoromethoxy-benzoic acid methyl ester
• MFCD06203799
• methyl 5-bromanyl-2-(trifluoromethyloxy)benzoate
• Methyl5-bromo-2-(trifluoromethoxy)benzoate
• SCHEMBL3943968
• CS-0084300
• AKOS015852253

• MDL： MFCD06203799
• Inchi： 1S/C9H6BrF3O3/c1-15-8(14)6-4-5(10)2-3-7(6)16-9(11,12)13/h2-4H,1H3
• InChI Key： RLAXIDPRPKZATK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)OC)C=1)OC(F)(F)F

Computed Properties

• Exact Mass: 297.94524g/mol
• Monoisotopic Mass: 297.94524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 5-bromo-2-(trifluoromethoxy)benzoate

Recent Advances in the Application of Methyl 5-bromo-2-(trifluoromethoxy)benzoate (CAS: 773874-13-8) in Chemical and Biomedical Research

Methyl 5-bromo-2-(trifluoromethoxy)benzoate (CAS: 773874-13-8) is a specialized chemical compound that has garnered significant attention in recent chemical and biomedical research due to its unique structural properties and potential applications. This compound, characterized by the presence of a bromo and trifluoromethoxy substituents on a benzoate ester framework, has been explored for its utility in pharmaceutical synthesis, material science, and as a building block in organic chemistry. Recent studies have highlighted its role in the development of novel therapeutic agents and advanced materials, making it a compound of considerable interest to researchers in the field.

One of the primary areas of research involving Methyl 5-bromo-2-(trifluoromethoxy)benzoate is its application in the synthesis of bioactive molecules. The trifluoromethoxy group, in particular, is known for its ability to enhance the metabolic stability and bioavailability of pharmaceutical compounds. Recent publications have demonstrated the use of this compound as an intermediate in the synthesis of potential drug candidates targeting various diseases, including inflammatory disorders and infectious diseases. The bromo substituent further provides a reactive site for further functionalization, enabling the creation of diverse molecular architectures.

In addition to its pharmaceutical applications, Methyl 5-bromo-2-(trifluoromethoxy)benzoate has been investigated for its role in material science. The incorporation of fluorine atoms into organic molecules often imparts desirable properties such as increased thermal stability and resistance to degradation. Researchers have utilized this compound in the development of advanced polymers and coatings, where its structural features contribute to enhanced performance characteristics. Recent advancements in this area have shown promising results, particularly in the context of high-performance materials for industrial applications.

The synthesis and characterization of Methyl 5-bromo-2-(trifluoromethoxy)benzoate have also been subjects of recent studies. Innovative synthetic routes have been developed to improve the yield and purity of this compound, addressing some of the challenges associated with its production. Analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structure and assess its quality, ensuring its suitability for further research and application. These methodological advancements have facilitated the broader adoption of this compound in both academic and industrial settings.

Looking ahead, the potential of Methyl 5-bromo-2-(trifluoromethoxy)benzoate in chemical and biomedical research remains vast. Ongoing studies are exploring its utility in new therapeutic areas, such as oncology and neurology, where its unique properties may offer advantages over existing compounds. Furthermore, its application in the development of functional materials continues to expand, driven by the demand for innovative solutions in various industries. As research progresses, this compound is expected to play an increasingly important role in advancing both scientific knowledge and practical applications.

In conclusion, Methyl 5-bromo-2-(trifluoromethoxy)benzoate (CAS: 773874-13-8) represents a versatile and valuable compound in contemporary chemical and biomedical research. Its structural features and functional groups make it a key intermediate in the synthesis of bioactive molecules and advanced materials. Recent studies have underscored its potential across multiple disciplines, paving the way for future innovations. Researchers and industry professionals alike are encouraged to explore the diverse applications of this compound, as it continues to contribute to the advancement of science and technology.